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Compound of Interest

Compound Name: Ethyl methyl carbonate

Cat. No.: B1332091

Essential Safety and Handling Guide for Ethyl
Methyl Carbonate

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Ethyl methyl carbonate (EMC). Adherence to these procedures is essential for ensuring a
safe laboratory environment.

Ethyl methyl carbonate is a highly flammable liquid and vapor, necessitating stringent safety
protocols to mitigate risks.[1] Proper personal protective equipment (PPE), correct handling and
storage techniques, and established emergency procedures are paramount.

Operational Plan: Handling and Storage

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][4][5]
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of
defense against exposure.

Protection Type Specific Requirement Rationale

) Tightly fitting safety goggles Protects against splashes and
Eye/Face Protection o7 i
with side-shields.[1] vapors.

_ Chemical-resistant gloves _
Hand Protection Prevents skin contact.
(e.g., butyl rubber).[6]

Flame-retardant and Protects against fire and

Skin and Bod
Y impervious clothing.[1] chemical splashes.

Full-face respirator if exposure ] ]
) o Prevents inhalation of harmful
Respiratory limits are exceeded or
vapors.
symptoms occur.[1]

Handling Procedures:

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][5] No
smoking in the handling area.[1][2][3][5]

e Use non-sparking tools.[1][3]

e Avoid contact with skin and eyes.[1]

 Avoid inhalation of vapor or mist.[2]

o Keep containers tightly closed when not in use.[1][2][3][5]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][4][5]

o Keep containers tightly closed.[1][3][5]

o Store away from incompatible materials such as strong oxidizers.[6][7]
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Emergency and Disposal Plan

First-Aid Measures:

Exposure Route Immediate Action

) Move the person to fresh air. If breathing is
Inhalation - ) ) )
difficult, give oxygen. Seek medical attention.[1]

) Take off immediately all contaminated clothing.
Skin Contact . .
Rinse the affected area with plenty of water.[1]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do. Continue rinsing and consult a

doctor.[1][3]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a poison control center or doctor

immediately.[1]

Spill Response: In the event of a spill, a clear and immediate response is crucial. The following
workflow outlines the necessary steps.
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Immediate Actions

Don appropriate PPE

¢ Containment & Cleanup

Contain spillage with non-combustible absorbent material
(e.g., sand, earth, vermiculite)

i

Collect absorbed material using non-sparking tools

i

| Place in a suitable, closed container for disposal

Evacuate non-essential personnel | Ensure adequate ventilation | Remove all ignition sources

Post-C}eanup

Decontaminate the area

| Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for handling an Ethyl methyl carbonate spill.

Fire-Fighting Measures:
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e Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
» Unsuitable extinguishing media: Do not use a water jet.[7]

o Specific hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.

» Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]
Disposal Plan:
» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[2]
» Do not mix with other waste.[2]
» Handle uncleaned containers as you would the product itself.[2]

» Dispose of contents and containers in accordance with local, regional, and national
regulations.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for Ethyl methyl carbonate.

Property Value Reference
CAS Number 623-53-0 [1]
Chemical Formula C4H803 [4]

Boiling Point 107°C [8]

Melting Point -55°C [8]

Flash Point 23°C (closed cup)

. Highly flammable liquid and
Flammability [1][3]
vapor (Category 2 or 3)

Storage Temperature 15-25°C [4]
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This guide is intended to provide essential, immediate safety and logistical information. Always
refer to the full Safety Data Sheet (SDS) for complete details before handling Ethyl methyl
carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Ethyl methyl
carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332091#personal-protective-equipment-for-
handling-ethyl-methyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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